1-Boc-3-[(dimethylamino)methyl]-7-azaindole

• IUPAC Name: tert-butyl 3-[(dimethylamino)methyl]pyrrolo[2,3-b]pyridine-1-carboxylate
• InChI: InChI=1S/C15H21N3O2/c1-15(2,3)20-14(19)18-10-11(9-17(4)5)12-7-6-8-16-13(12)18/h6-8,10H,9H2,1-5H3
• InChI Key: ZNJZRJCULHGHCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C2=C1N=CC=C2)CN(C)C
• Molecular Formula: C15H21N3O2
• DSSTOX Substance ID: DTXSID20677990
• Molecular Weight: 275.35 g/mol
• CAS No.: 144657-65-8

Description

“1-Boc-3-[(dimethylamino)methyl]-7-azaindole” is a chemical compound with the empirical formula C15H21N3O2. It is also known as “1-tert-Butoxycarbonyl-3-[(dimethylamino)methyl]-7-azaindole” or "3-Dimethylaminomethyl-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester".

Molecular Structure Analysis

The molecular weight of “this compound” is 275.35. The SMILES string representation of the molecule is CN(C)Cc1cn(C(=O)OC(C)(C)C)c2ncccc12.

Physical and Chemical Properties Analysis

“this compound” is a powder with a melting point of 97-101 °C.

Scientific Research Applications

• Cytotoxicity Studies and Anticancer Applications : Research conducted by Hogan et al. (2008) focused on the synthesis of new compounds related to 1-Boc-3-[(dimethylamino)methyl]-7-azaindole and their application in anticancer agents. They found that certain compounds exhibited significant cytotoxicity, comparable to cis-platin, when tested against kidney cells, indicating potential use in cancer treatment (Hogan et al., 2008).

• Synthesis of Novel Heterocyclic Compounds : Kurhade et al. (2011) synthesized a series of novel tetracyclic mono- and diazaindolo[2,1- c ][1,4]benzoxazine heterocyclic compounds, starting from commercially available or easily accessible inputs, including this compound. This research contributes to the development of new chemical structures for various applications (Kurhade et al., 2011).

• Photoactivated Anticancer Drugs : Pracharova et al. (2016) demonstrated that 1-methyl-7-azaindole, a similar compound, could be used in photoactivated transplatin derivatives, which showed significant potential in targeted cancer therapy through ROS generation and DNA cleavage (Pracharova et al., 2016).

• Chemoselective N-tert-butyloxycarbonylation of Amines : Sarkar et al. (2011) explored the use of 1-alkyl-3-methylimidazolium cation-based ionic liquids for the efficient chemoselective N-tert-butyloxycarbonylation of amines, highlighting the catalytic role of these liquids and their relevance in reactions involving compounds like this compound (Sarkar et al., 2011).

• Protective and Directing Role in C-H Borylation of Heterocycles : Kallepalli et al. (2009) found that Boc (t-butoxycarbonyl) groups, similar to those in this compound, can be used as protectors and directors in Ir-catalyzed C-H borylation of heterocycles like pyrroles, indoles, and azaindoles (Kallepalli et al., 2009).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is hazardous if ingested, causes skin and eye irritation, and may cause respiratory irritation. The recommended personal protective equipment includes a dust mask type N95 (US), eyeshields, and gloves.